Cas no 3538-68-9 (3-Phenyl-propionic Acid Hydrazide)

• Product Name: 3-Phenyl-propionic Acid Hydrazide
• CAS No: 3538-68-9
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD00157933
• CID: 323690
• PubChem ID: 249348
• Update Time: 2025-10-28

3-Phenyl-propionic Acid Hydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Phenylpropanehydrazide
• 3-​Phenyl-​propionic Acid Hydrazide
• 3-Phenylpropanohydrazide
• 3-PHENYL-PROPIONIC ACID HYDRAZIDE
• Benzenepropanoicacid, hydrazide
• 3-phenylpropanohydrazide(SALTDATA: FREE)
• 3-phenylpropanoylhydrazine
• 3-phenylpropionyl hydrazide
• dihydrocinnamic acid hydrazide
• 3538-68-9
• NCIOpen2_000222
• NCGC00174901-01
• SY064998
• HMS1536N04
• LSSUJBFVEXWEEC-UHFFFAOYSA-N
• MFCD00157933
• BB 0262532
• CS-0046856
• FT-0678489
• SCHEMBL967387
• W15768
• DTXSID50290237
• dihydrocinnamic hydrazide
• 3-Phenylpropionic acid hydrazide
• NSC67600
• NSC-67600
• Oprea1_209591
• AKOS000139673
• BRD-K64141471-001-01-8
• AS-11238
• SB85919
• TimTec1_000994
• NSC 67600
• 3-phenyl-propionic hydrazide
• 3-PHENYL-PROPIONICACIDHYDRAZIDE
• EN300-62044
• Benzenepropanoic acid hydrazide
• STK097159
• ALBB-001043
• BBL015565
• 3-Phenyl-propionic Acid Hydrazide

• MDL： MFCD00157933
• Inchi： 1S/C9H12N2O/c10-11-9(12)7-6-8-4-2-1-3-5-8/h1-5H,6-7,10H2,(H,11,12)
• InChI Key： LSSUJBFVEXWEEC-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=CC=1)NN

Computed Properties

• Exact Mass: 164.09500
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Melting Point: 98-105°C
• PSA: 55.12000
• LogP: 1.70030

3-Phenyl-propionic Acid Hydrazide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-Phenyl-propionic Acid Hydrazide

Comprehensive Overview of 3-Phenyl-propionic Acid Hydrazide (CAS No. 3538-68-9): Properties, Applications, and Research Insights

3-Phenyl-propionic Acid Hydrazide (CAS No. 3538-68-9), a derivative of phenylpropionic acid, is a versatile organic compound widely utilized in pharmaceutical, agrochemical, and material science research. Its molecular structure, featuring a hydrazide functional group attached to a phenylpropionic acid backbone, enables unique reactivity and binding properties. This article explores its synthesis, physicochemical characteristics, and emerging applications, aligning with trending topics such as green chemistry, drug intermediate optimization, and bioconjugation techniques.

The compound’s CAS No. 3538-68-9 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Researchers frequently search for "3-Phenyl-propionic Acid Hydrazide solubility" or "3538-68-9 synthesis protocol," reflecting its technical relevance. Its hydrazide moiety facilitates condensation reactions, making it valuable for designing heterocyclic compounds and peptide mimics, areas gaining traction in AI-driven drug discovery platforms.

From a physicochemical perspective, 3-Phenyl-propionic Acid Hydrazide exhibits a melting point range of 110–115°C and moderate solubility in polar solvents like ethanol and DMSO. These properties are frequently queried in industrial forums, emphasizing the need for accurate data sheets. Recent studies highlight its role as a precursor for antioxidant agents and metal-chelating ligands, addressing growing interest in sustainable corrosion inhibitors and nutraceutical formulations.

In pharmaceutical contexts, the compound’s phenylpropionic acid core aligns with nonsteroidal anti-inflammatory drug (NSAID) pharmacophores, sparking investigations into prodrug development. Queries such as "3538-68-9 biological activity" or "hydrazide derivatives in medicine" underscore its potential in targeted therapy. Notably, its low toxicity profile (as per OECD guidelines) supports its adoption in biocompatible material design, a hotspot in 3D-printed medical devices research.

Environmental and regulatory considerations are equally pivotal. While 3-Phenyl-propionic Acid Hydrazide is not classified as hazardous under GHS, proper handling protocols are advised. Searches for "CAS 3538-68-9 safety data" often correlate with laboratory safety trends and REACH compliance discussions. The compound’s biodegradability and minimal ecotoxicity further align with the green chemistry movement, a priority for modern manufacturers.

Innovative applications continue to emerge. For instance, its integration into polymeric hydrogels for controlled drug release leverages the hydrazide-alkyne click chemistry trend. Additionally, its use in flavor and fragrance synthesis responds to consumer demand for natural aroma compounds. Such multidisciplinary utility positions 3538-68-9 as a compound of enduring scientific and industrial value.

To conclude, 3-Phenyl-propionic Acid Hydrazide (CAS No. 3538-68-9) exemplifies the intersection of traditional organic chemistry and cutting-edge innovation. Its adaptability to high-throughput screening, catalysis, and material engineering ensures sustained relevance. By addressing frequently searched terms like "buy 3-Phenyl-propionic Acid Hydrazide" or "3538-68-9 NMR spectrum," this overview bridges technical depth with practical accessibility, catering to both academic and industrial audiences.